Cas no 89270-25-7 (Cyclosporin AM 9)

• Product Name: Cyclosporin AM 9
• CAS No: 89270-25-7
• MF: C₆₂H₁₁₁N₁₁O₁₃
• MW: 1218.6106569767
• CID: 1940293
• PubChem ID: 6442653
• Update Time: 2025-07-01

Cyclosporin AM 9 Chemical and Physical Properties

Names and Identifiers

• (3S,6S,9R,12R,15S,18S,21S,24S,30S)-30-ethyl-33-[(1R,2R,4E)-1-hydroxy-2-methylhex-4-en-1-yl]-9-(2-hydroxy-2-methylpropyl)-1,4,7,10,12,15,19,25,28-nonamethyl-3,21-bis(1-methylethyl)-6,18,24-tris(2-methylpropyl)-1,4,7,10,13,16,19,22,25,28,31-undecaazacyclotr
• Cyclosporin AM 9
• (3S,6S,9R,12R,15S,18S,21S,24S,30S)-30-ethyl-33-[(1R,2R,4E)-1-hydroxy-2-methylhex-4-en-1-yl]-9-(2-hydroxy-2-methylpropyl)-1,4,7,10,12,15,19,25,28-nonamethyl-3,21-bis(1-methylethyl)-6,18,24-tris(2-methy
• 89270-25-7
• (3S,6S,9S,12R,15S,18S,21S,24S,30S)-30-ethyl-33-[(E,1R,2R)-1-hydroxy-2-methyl-hex-4-enyl]-9-(2-hydroxy-2-methyl-propyl)-1,4,7,10,12,15,19,25,28-nonamethyl-6,18,24-tris(2-methylpropyl)-3,21-dipropan-2-yl-1,4,7,10,13,16,19,22,25,28,31-undecazacyclotritriacon
• [.gamma.-Hydroxy-MeLeu]9-CsA
• (3S,6S,9S,12R,15S,18S,21S,24S,30S)-30-ethyl-33-[(E,1R,2R)-1-hydroxy-2-methylhex-4-enyl]-9-(2-hydroxy-2-methylpropyl)-1,4,7,10,12,15,19,25,28-nonamethyl-6,18,24-tris(2-methylpropyl)-3,21-di(propan-2-yl)-1,4,7,10,13,16,19,22,25,28,31-undecazacyclotritriacontane-2,5,8,11,14,17,20,23,26,29,32-undecone
• [.gamma.-Hydroxy-MeLeu]9-Ciclosporin
• (4-Hydroxy-N-methyl-L-leucine)cyclosporine
• [.gamma.-Hydroxy-MeLeu]9-Cyclosporin

• Inchi： 1S/C62H111N11O13/c1-25-27-28-39(13)51(75)50-55(79)65-42(26-2)57(81)67(18)33-47(74)68(19)43(29-34(3)4)54(78)66-48(37(9)10)60(84)69(20)44(30-35(5)6)53(77)63-40(14)52(76)64-41(15)56(80)71(22)46(32-62(16,17)86)59(83)70(21)45(31-36(7)8)58(82)72(23)49(38(11)12)61(85)73(50)24/h25,27,34-46,48-51,75,86H,26,28-33H2,1-24H3,(H,63,77)(H,64,76)(H,65,79)(H,66,78)/b27-25+/t39-,40+,41-,42+,43+,44+,45+,46+,48+,49+,50?,51-/m1/s1
• InChI Key： ODPRYBDBGFBROY-DTLHCQOUSA-N
• SMILES： O[C@H]([C@H](C)C/C=C/C)C1C(N[C@H](C(N(C)CC(N(C)[C@H](C(N[C@H](C(N(C)[C@H](C(N[C@@H](C)C(N[C@H](C)C(N(C)[C@H](C(N(C)[C@H](C(N(C)[C@H](C(N1C)=O)C(C)C)=O)CC(C)C)=O)CC(C)(C)O)=O)=O)=O)CC(C)C)=O)C(C)C)=O)CC(C)C)=O)=O)CC)=O

Computed Properties

• Exact Mass: 1217.836
• Monoisotopic Mass: 1217.836
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 6
• Hydrogen Bond Acceptor Count: 13
• Heavy Atom Count: 86
• Rotatable Bond Count: 15
• Complexity: 2380
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 11
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 299A^2
• XLogP3: 6.1

Experimental Properties

• Density: 1.032
• Boiling Point: 1316.1°C at 760 mmHg
• Flash Point: 749.8°C
• Refractive Index: 1.471

Additional information on Cyclosporin AM 9

Comprehensive Overview of Cyclosporin AM 9 (CAS No. 89270-25-7): Mechanism, Applications, and Modern Research Trends

Cyclosporin AM 9 (CAS No. 89270-25-7) is a derivative of the well-known immunosuppressive agent Cyclosporine, a cyclic peptide of 11 amino acids. This compound has garnered significant attention in biomedical research due to its unique pharmacological properties, particularly its role in modulating calcineurin inhibition and T-cell activation. Unlike its parent molecule, Cyclosporin AM 9 exhibits enhanced solubility and bioavailability, making it a promising candidate for therapeutic applications in autoimmune diseases, organ transplantation, and dermatology.

One of the most searched questions about Cyclosporin AM 9 is its mechanism of action. The compound binds to cyclophilin, forming a complex that inhibits calcineurin phosphatase, thereby blocking the nuclear translocation of NFAT (Nuclear Factor of Activated T-cells). This process suppresses IL-2 production and subsequent T-cell proliferation, a key pathway in immune response regulation. Researchers are increasingly exploring its potential in personalized medicine, especially for patients resistant to conventional immunosuppressive therapies.

In recent years, Cyclosporin AM 9 has been studied for its off-label applications, including anti-inflammatory effects in chronic dermatological conditions like psoriasis and atopic dermatitis. A 2023 study highlighted its efficacy in reducing cytokine storms—a topic of high interest post-COVID-19 pandemic—suggesting its utility in managing hyperimmune responses. Additionally, its role in neuroprotection and mitochondrial stabilization has sparked debates in neurodegenerative disease research forums.

From a formulation perspective, Cyclosporin AM 9 is often compared to Cyclosporin A due to its improved pharmacokinetic profile. Its lipophilic nature allows for better penetration through cell membranes, while advanced drug delivery systems (e.g., nanoemulsions) further enhance its therapeutic window. These advancements align with the growing demand for targeted therapies in precision medicine, a trending topic in biopharmaceutical circles.

Quality control of Cyclosporin AM 9 remains critical, with HPLC and LC-MS/MS being the gold standards for purity verification. The compound’s stability under varying pH and temperature conditions is frequently discussed in pharmaceutical forums, alongside its compatibility with excipients in solid dosage forms. Regulatory agencies emphasize stringent GMP compliance during its synthesis, given its structural complexity.

Emerging trends also link Cyclosporin AM 9 to cancer immunotherapy, where its ability to modulate tumor microenvironment immune cells is under investigation. However, challenges like nephrotoxicity and drug-drug interactions (e.g., with CYP3A4 inhibitors) necessitate careful dosing regimens. These concerns are often raised in clinical pharmacology discussions, reflecting the compound’s dual role as a therapeutic and a research tool.

In conclusion, Cyclosporin AM 9 (CAS No. 89270-25-7) represents a versatile molecule bridging immunology, dermatology, and oncology. Its evolving applications—from transplant rejection to inflammatory skin disorders—underscore its relevance in modern medicine. As AI-driven drug discovery accelerates, this compound’s derivatives may unlock novel pathways for treating immune-mediated diseases, making it a perennial focus of both academic and industrial research.